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These application notes provide a comprehensive overview of the historical use, principles, and

protocols for industrial radiography utilizing radium-226 (²²⁶Ra) sources. While largely replaced

by other radionuclides, understanding the application of radium offers valuable insights into the

evolution of non-destructive testing and the handling of radioactive materials.

Introduction to Radium-226 in Industrial
Radiography
Historically, radium-226 was a cornerstone of industrial radiography in the early to mid-20th

century, particularly during the 1930s and 1940s.[1] As one of the few available potent gamma-

ray emitters, it was instrumental in the non-destructive inspection of materials such as metal

castings and welds to ensure their structural integrity.[1][2] The technique relies on the

differential absorption of gamma rays by a material to produce an image on a photographic

film, revealing internal flaws like cracks or voids.[1] Following World War II, the advent of more

powerful, safer, and less costly man-made isotopes like Cobalt-60 and Iridium-192 led to a

decline in the use of radium for these applications.[2][3][4]

Properties of Radium-226 Sources
Radium-226 is a naturally occurring radionuclide that decays to produce a series of daughter

products, which in turn emit a spectrum of gamma rays.[5][6][7] This characteristic made it a
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viable source for radiographic imaging. The key properties of Radium-226 as a radiographic

source are summarized below.

Table 1: Physical and Radiographic Properties of Radium-226

Property Value

Half-life Approximately 1600 years[6][8][9]

Decay Mode Alpha and Beta decay in its chain[8]

Gamma Ray Energy Range 0.047 to 2.45 MeV[8]

Average Gamma Energy ~0.7 - 0.83 MeV[5][8]

Typical Source Activity 0.1 Ci (for a "plumbbob" type source)[4]

Available Source Sizes (historical) 25, 50, 100, 200, 300, and 500 mg units[10]

Comparison with Modern Industrial Radiography Sources

The selection of a radioisotope for industrial radiography depends on factors like the material

and thickness of the object being inspected. Here is a comparison of Radium-226 with

commonly used modern isotopes.

Table 2: Comparison of Industrial Radiography Isotopes
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Isotope Half-life
Gamma Energy
(MeV)

Typical Application

Radium-226 (²²⁶Ra) 1600 years[6][8][9]
0.047 - 2.45 (average

~0.8)[8]

Historical use for thick

castings and welds[2]

Cobalt-60 (⁶⁰Co) 5.27 years 1.17 and 1.33

Thick sections of steel

and other dense

materials[11]

Iridium-192 (¹⁹²Ir) 73.8 days 0.31, 0.47, 0.60

Steel up to 2.5 cm

thick, widely used for

weld inspection[11]

[12]

Selenium-75 (⁷⁵Se) 120 days 0.066 - 0.401

Thinner metals,

provides good

contrast[11][12]

Experimental Protocol for Radium-Based Industrial
Radiography
The following protocol outlines the general steps for performing industrial radiography with a

sealed radium-226 source. This procedure is based on historical practices and should be

adapted with modern safety standards for any work involving radioactive materials.

3.1. Materials

Sealed Radium-226 source (e.g., encapsulated radium sulfate in a silver and then steel or

aluminum container)[1][4]

Shielded container ("pig") for source storage and transport[4]

Long handling tools (e.g., "fishpole" or cords)[1][4]

Photographic film with appropriate sensitivity

Lead screens to enhance image quality
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Object to be inspected

Radiation survey meter

Personal dosimeters

3.2. Procedure

Preparation of the Inspection Site:

Cordon off the inspection area and post radiation warning signs.

Ensure no unauthorized personnel are present.

Position the object to be inspected.

Film Placement:

Place the photographic film on one side of the area of interest on the object.[1]

Ensure close contact between the film and the object to obtain a sharp image.

Use lead screens to reduce scattered radiation and intensify the image.

Source Positioning:

Using a long handling tool, carefully remove the radium source from its shielded container.

[4]

Position the source on the opposite side of the object from the film, at a calculated

distance to achieve the desired image resolution and intensity.[1][4]

Exposure:

Expose the film for a predetermined duration. Exposure times were often lengthy, ranging

from one hour to several days, due to the relatively low intensity of early radium sources.

[1][4]
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The exposure time depends on the source activity, source-to-film distance, object material,

and thickness.

Source Retrieval and Storage:

At the end of the exposure period, use the long handling tool to return the source to its

shielded container.

Verify with a survey meter that the source is securely stored and that radiation levels in the

area have returned to background.

Film Processing and Interpretation:

Develop the photographic film in a darkroom.

Examine the resulting radiograph for indications of flaws, which will appear as darker

areas on the film due to higher radiation exposure.

Visualizing Key Processes
Radium-226 Decay Chain

The gamma radiation used for radiography from a radium source primarily originates from its

decay products, specifically Lead-214 (²¹⁴Pb) and Bismuth-214 (²¹⁴Bi).[5] The decay chain

begins with Radium-226 and proceeds through several alpha and beta decays to stable Lead-

206.[6][8]
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²²²Rn
(3.8 d)

α ²¹⁸Po
(3.1 min)

α
²¹⁴Pb
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α
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Caption: Simplified decay chain of Radium-226 to stable Lead-206.

Experimental Workflow for Industrial Radiography
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The logical flow of an industrial radiography inspection using a radium source can be visualized

as follows.

Preparation

Exposure

Analysis

1. Prepare Inspection Area
(Cordon off, post warnings)

2. Place Photographic Film

3. Position Radium Source

4. Expose Film

5. Retrieve and Store Source

6. Process Film

7. Interpret Radiograph
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Caption: Workflow for industrial radiography using a radium source.

Safety Considerations
The use of radium presents significant health risks due to its high radioactivity and long half-

life.[1] Workers handling radium sources must take precautions to minimize their radiation

exposure.[1] Historically, this involved the use of long handling tools and cords to increase the

distance from the source.[1][4] Modern radiation safety protocols would necessitate more

stringent controls, including comprehensive shielding, remote handling equipment, and

continuous radiation monitoring. The decay of radium-226 also produces radon, a radioactive

gas, which requires adequate ventilation when handling unsealed or potentially leaking

sources.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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